Cas no 2639375-52-1 (tert-butyl N-(2R,3S,4R)-2,3,4-trihydroxy-4-(2-phenyl-2H-1,2,3-triazol-4-yl)butylcarbamate)
tert-butyl N-(2R,3S,4R)-2,3,4-trihydroxy-4-(2-phenyl-2H-1,2,3-triazol-4-yl)butylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- 2639375-52-1
- EN300-28229816
- tert-butyl N-[(2R,3S,4R)-2,3,4-trihydroxy-4-(2-phenyl-2H-1,2,3-triazol-4-yl)butyl]carbamate
- tert-butyl N-(2R,3S,4R)-2,3,4-trihydroxy-4-(2-phenyl-2H-1,2,3-triazol-4-yl)butylcarbamate
-
- Inchi: 1S/C17H24N4O5/c1-17(2,3)26-16(25)18-10-13(22)15(24)14(23)12-9-19-21(20-12)11-7-5-4-6-8-11/h4-9,13-15,22-24H,10H2,1-3H3,(H,18,25)/t13-,14-,15+/m1/s1
- InChI Key: VIWUQVAEARILNV-KFWWJZLASA-N
- SMILES: O[C@H]([C@@H](C1C=NN(C2C=CC=CC=2)N=1)O)[C@@H](CNC(=O)OC(C)(C)C)O
Computed Properties
- Exact Mass: 364.17466988g/mol
- Monoisotopic Mass: 364.17466988g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 26
- Rotatable Bond Count: 8
- Complexity: 453
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 130Ų
tert-butyl N-(2R,3S,4R)-2,3,4-trihydroxy-4-(2-phenyl-2H-1,2,3-triazol-4-yl)butylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28229816-0.05g |
tert-butyl N-[(2R,3S,4R)-2,3,4-trihydroxy-4-(2-phenyl-2H-1,2,3-triazol-4-yl)butyl]carbamate |
2639375-52-1 | 95.0% | 0.05g |
$1080.0 | 2025-03-19 | |
| Enamine | EN300-28229816-0.1g |
tert-butyl N-[(2R,3S,4R)-2,3,4-trihydroxy-4-(2-phenyl-2H-1,2,3-triazol-4-yl)butyl]carbamate |
2639375-52-1 | 95.0% | 0.1g |
$1131.0 | 2025-03-19 | |
| Enamine | EN300-28229816-0.25g |
tert-butyl N-[(2R,3S,4R)-2,3,4-trihydroxy-4-(2-phenyl-2H-1,2,3-triazol-4-yl)butyl]carbamate |
2639375-52-1 | 95.0% | 0.25g |
$1183.0 | 2025-03-19 | |
| Enamine | EN300-28229816-0.5g |
tert-butyl N-[(2R,3S,4R)-2,3,4-trihydroxy-4-(2-phenyl-2H-1,2,3-triazol-4-yl)butyl]carbamate |
2639375-52-1 | 95.0% | 0.5g |
$1234.0 | 2025-03-19 | |
| Enamine | EN300-28229816-1.0g |
tert-butyl N-[(2R,3S,4R)-2,3,4-trihydroxy-4-(2-phenyl-2H-1,2,3-triazol-4-yl)butyl]carbamate |
2639375-52-1 | 95.0% | 1.0g |
$1286.0 | 2025-03-19 | |
| Enamine | EN300-28229816-2.5g |
tert-butyl N-[(2R,3S,4R)-2,3,4-trihydroxy-4-(2-phenyl-2H-1,2,3-triazol-4-yl)butyl]carbamate |
2639375-52-1 | 95.0% | 2.5g |
$2520.0 | 2025-03-19 | |
| Enamine | EN300-28229816-5.0g |
tert-butyl N-[(2R,3S,4R)-2,3,4-trihydroxy-4-(2-phenyl-2H-1,2,3-triazol-4-yl)butyl]carbamate |
2639375-52-1 | 95.0% | 5.0g |
$3728.0 | 2025-03-19 | |
| Enamine | EN300-28229816-10.0g |
tert-butyl N-[(2R,3S,4R)-2,3,4-trihydroxy-4-(2-phenyl-2H-1,2,3-triazol-4-yl)butyl]carbamate |
2639375-52-1 | 95.0% | 10.0g |
$5528.0 | 2025-03-19 | |
| Enamine | EN300-28229816-1g |
tert-butyl N-[(2R,3S,4R)-2,3,4-trihydroxy-4-(2-phenyl-2H-1,2,3-triazol-4-yl)butyl]carbamate |
2639375-52-1 | 1g |
$1286.0 | 2023-09-09 | ||
| Enamine | EN300-28229816-5g |
tert-butyl N-[(2R,3S,4R)-2,3,4-trihydroxy-4-(2-phenyl-2H-1,2,3-triazol-4-yl)butyl]carbamate |
2639375-52-1 | 5g |
$3728.0 | 2023-09-09 |
tert-butyl N-(2R,3S,4R)-2,3,4-trihydroxy-4-(2-phenyl-2H-1,2,3-triazol-4-yl)butylcarbamate Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on tert-butyl N-(2R,3S,4R)-2,3,4-trihydroxy-4-(2-phenyl-2H-1,2,3-triazol-4-yl)butylcarbamate
tert-Butyl N-(2R,3S,4R)-2,3,4-Trihydroxy-4-(2-Phenyl-2H-1,2,3-Triazol-4-Yl)Butylcarbamate: A Comprehensive Overview
The compound with CAS No. 2639375-52-1, known as tert-butyl N-(2R,3S,4R)-2,3,4-trihydroxy-4-(2-phenyl-2H-1,2,3-triazol-4-yl)butylcarbamate, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex stereochemistry and functional groups, which contribute to its potential applications in drug discovery and advanced material science.
The molecular structure of tert-butyl N-(2R,3S,4R)-2,3,4-trihydroxy-4-(2-phenyl-2H-1,2,3-triazol-4-yl)butylcarbamate is characterized by a butylcarbamate backbone with a trihydroxy group at positions 2R, 3S, and 4R. The presence of the 1H-triazole ring at position 4 introduces unique electronic and steric properties to the molecule. Recent studies have highlighted the importance of such heterocyclic moieties in enhancing bioavailability and stability in biological systems.
One of the most intriguing aspects of this compound is its stereochemistry. The specific configuration (2R,3S,4R) plays a critical role in determining its pharmacokinetic properties. Researchers have demonstrated that stereoisomers can exhibit vastly different behaviors in vivo due to their interactions with biological targets. For instance, the (2R) configuration at position 1 has been shown to improve solubility in aqueous environments, while the (3S) configuration enhances binding affinity to certain receptors.
The synthesis of tert-butyl N-(2R,3S,4R)-trihydroxybutylcarbamate derivatives has been optimized through various methodologies. Recent advancements in asymmetric catalysis have enabled the selective formation of enantiomerically pure compounds. These methods are particularly valuable for large-scale production in the pharmaceutical industry.
In terms of applications, this compound has shown promise in several therapeutic areas. For example, its ability to modulate enzyme activity makes it a potential candidate for anti-inflammatory and neuroprotective therapies. Preclinical studies have demonstrated that it can inhibit key enzymes involved in inflammatory pathways without causing significant cytotoxicity.
Moreover, the incorporation of the triazole ring into the molecule has opened new avenues for click chemistry applications. Triazoles are known for their robustness under physiological conditions and their ability to participate in conjugation reactions. This property has led to the exploration of tert-butyl N-(trihydroxybutylcarbamate) derivatives as building blocks for larger macromolecules used in drug delivery systems.
Recent research has also focused on the environmental impact of this compound. Studies have shown that it exhibits low bioaccumulation potential and rapid degradation under aerobic conditions. These findings are crucial for ensuring its safe use in pharmaceutical formulations and industrial applications.
In conclusion, tert-butyl N-(2R,3S,4R)-trihydroxybutylcarbamate is a versatile compound with significant potential across multiple disciplines. Its unique stereochemistry and functional groups make it an attractive candidate for both academic research and industrial development. As ongoing studies continue to uncover its full range of applications and mechanisms of action
2639375-52-1 (tert-butyl N-(2R,3S,4R)-2,3,4-trihydroxy-4-(2-phenyl-2H-1,2,3-triazol-4-yl)butylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)